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Compound of Interest

Compound Name: 4-Methylbenzoic anhydride

Cat. No.: B1360283 Get Quote

This technical guide provides a comprehensive overview of the molecular structure and weight

of 4-methylbenzoic anhydride, a compound of interest to researchers, scientists, and

professionals in drug development. This document outlines its key physicochemical properties

and details the experimental methodologies used for their determination.

Core Physicochemical Data
The quantitative data for 4-methylbenzoic anhydride are summarized in the table below for

ease of reference and comparison.
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Parameter Value Citations

Molecular Formula C₁₆H₁₄O₃ [1][2][3]

Molecular Weight 254.2806 g/mol [1]

254.28 g/mol [2]

254.29 g/mol [4]

254.285 g/mol ---

IUPAC Name
(4-methylbenzoyl) 4-

methylbenzoate
[3]

Synonyms

p-Toluic anhydride, 4-

Methylbenzene-1-carboxylic

anhydride, Bis(4-

methylbenzoic)anhydride

---

CAS Number 13222-85-0 [1][3]

Molecular Structure
The molecular structure of 4-methylbenzoic anhydride consists of two p-toluoyl groups linked

by an oxygen atom. Each p-toluoyl group comprises a benzene ring substituted with a methyl

group and a carbonyl group.

Molecular structure of 4-Methylbenzoic anhydride.

Experimental Protocols for Structural Elucidation
and Molecular Weight Determination
The determination of the molecular structure and weight of an organic compound such as 4-
methylbenzoic anhydride is typically achieved through a combination of spectroscopic

techniques.[5][6]

Mass Spectrometry for Molecular Weight and Formula
Mass spectrometry is a primary technique for determining the molecular mass of a compound.

[5][7]
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Methodology:

Ionization: A sample of 4-methylbenzoic anhydride is introduced into the mass

spectrometer, where it is vaporized and ionized, typically using a high-energy beam of

electrons (Electron Ionization, EI).[8] This process removes an electron from the molecule to

form a positively charged molecular ion (M⁺).[7][8]

Acceleration: The newly formed ions are accelerated by an electric field.

Deflection: The accelerated ions then pass through a magnetic field, which deflects them

based on their mass-to-charge ratio (m/z).[8]

Detection: A detector measures the abundance of ions at each m/z value. The peak with the

highest m/z ratio generally corresponds to the molecular ion, providing the molecular weight

of the compound.[5] High-resolution mass spectrometry can provide a highly accurate

molecular weight, which can be used to determine the molecular formula.
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Workflow for mass spectrometry.

Spectroscopic Methods for Structural Determination
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While mass spectrometry provides the molecular formula, techniques like Infrared (IR) and

Nuclear Magnetic Resonance (NMR) spectroscopy are used to determine the connectivity of

the atoms.[5][9]

Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present in a

molecule.[5]

Methodology:

A sample of 4-methylbenzoic anhydride is irradiated with infrared light.

Bonds within the molecule absorb IR radiation at specific frequencies, causing them to

vibrate.

The absorption pattern is plotted as a spectrum, with characteristic peaks indicating the

presence of specific functional groups, such as C=O (carbonyl) and C-O (ether) bonds,

which are key features of an anhydride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about

the carbon-hydrogen framework of a molecule.[5][9]

Methodology:

The sample is dissolved in a suitable deuterated solvent and placed in a strong magnetic

field.

The sample is then irradiated with radio waves, which excites the atomic nuclei (typically ¹H

and ¹³C).

As the nuclei relax, they emit signals that are detected and plotted in an NMR spectrum.

The chemical shift, integration, and splitting pattern of the signals in a ¹H NMR spectrum,

along with the chemical shifts in a ¹³C NMR spectrum, allow for the precise determination of

the connectivity of atoms in the 4-methylbenzoic anhydride molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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